Cas no 1805567-79-6 (Ethyl 4-bromomethyl-2-cyano-6-methylbenzoate)

• Product Name: Ethyl 4-bromomethyl-2-cyano-6-methylbenzoate
• CAS No: 1805567-79-6
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4948033
• Update Time: 2025-08-05

Ethyl 4-bromomethyl-2-cyano-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-2-cyano-6-methylbenzoate

• Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)11-8(2)4-9(6-13)5-10(11)7-14/h4-5H,3,6H2,1-2H3
• InChI Key： LYUDUQJELXKQAD-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(C(=O)OCC)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters